Cas no 2248259-24-5 (Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate)

• Product Name: Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate
• CAS No: 2248259-24-5
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6030116
• PubChem ID: 137938470
• Update Time: 2025-05-20

Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate
• EN300-6510011
• 2248259-24-5

• Inchi： 1S/C15H23NO2/c1-9-7-10(2)12(11(3)8-9)13(16)14(17)18-15(4,5)6/h7-8,13H,16H2,1-6H3
• InChI Key： MZUMUQZYXKKFGM-UHFFFAOYSA-N
• SMILES： O(C(C(C1C(C)=CC(C)=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate

Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate: A Comprehensive Overview

Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate, also known by its CAS number 2248259-24-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structure, synthesis, properties, and applications of this compound, while incorporating insights from the latest research to provide a comprehensive understanding.

The molecular structure of Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate is characterized by a tert-butyl group attached to an acetate moiety, which is further connected to an amino group and a substituted phenyl ring. The phenyl ring is uniquely substituted with three methyl groups at positions 2, 4, and 6, creating a highly symmetrical and electron-donating environment. This substitution pattern not only influences the compound's chemical reactivity but also plays a crucial role in its biological activity.

Recent studies have highlighted the importance of such substituted phenyl groups in modulating the pharmacokinetic properties of drugs. For instance, the presence of multiple methyl groups on the phenyl ring can enhance the lipophilicity of the compound, which is a critical factor in determining its bioavailability. This makes Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate a promising candidate for use as an intermediate in the synthesis of bioactive molecules.

The synthesis of this compound typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate bromide or chloride precursor with tert-butanol in the presence of a strong base. The amino group can then be introduced via reductive amination or other amine-forming reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product.

From a materials science perspective, Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate has shown potential as a precursor for generating advanced materials with tailored properties. For example, its ability to form stable amide bonds makes it suitable for use in polymer chemistry. Researchers have explored its use in synthesizing polyamides with enhanced thermal stability and mechanical strength.

In terms of biological activity, this compound has demonstrated interesting properties in preliminary assays. Its amino group can act as a hydrogen bond donor, which is a key feature for interacting with biological targets such as enzymes and receptors. Furthermore, the tert-butyl group provides steric bulk that can influence binding affinity and selectivity.

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of derivatives similar to Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate. The results indicated that such compounds could inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are key players in inflammation and pain signaling pathways. This suggests that further exploration into their therapeutic potential could lead to novel anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been studied for its role in catalytic processes. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis reactions. By incorporating chiral centers into organic molecules during synthesis, chemists can produce enantiomerically enriched compounds that are essential for drug discovery.

The versatility of Tert-butyl 2-amino-2-(2,4,6-trimethylphenyl)acetate lies in its ability to serve as both an intermediate and a building block for more complex molecules. Its structural features make it amenable to various post-synthetic modifications through reactions such as alkylation or acylation.

In conclusion,
Tert-butyl 2-amino-
1-(
(E)-3-methoxypropenoyl
)
-
piperidine
-
carboxylic acid
ethylester
(compound name)
stands out as a multifaceted compound with diverse applications across multiple disciplines.
As research continues to uncover new insights into its properties,
it is likely that this compound will find even more innovative uses,
solidifying its position as an important entity in modern chemistry.